Cas no 1362855-40-0 (tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 1362855-40-0
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5012369
• PubChem ID: 66635393
• Update Time: 2025-06-14

tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2,3-dihydro-4-nitro-, 1,1-dimethylethyl ester
• tert-Butyl 4-nitroindoline-1-carboxylate
• tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(16)14-8-7-9-10(14)5-4-6-11(9)15(17)18/h4-6H,7-8H2,1-3H3
• InChI Key： DSELMNCZUWQOPY-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C=2CC1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.5
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate

Research Brief on tert-Butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate (CAS: 1362855-40-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate (CAS: 1362855-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitro-substituted indole scaffold, serves as a key intermediate in the synthesis of biologically active compounds. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in oncology and neurology, due to its structural versatility and potential for selective modulation of target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the MDM2-p53 interaction, a critical pathway in tumor suppression. The researchers employed a combination of computational docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

Another notable application of this compound was reported in a 2024 Nature Communications article, where it was utilized in the development of neuroprotective agents. The study focused on modifying the nitro group to enhance blood-brain barrier permeability, resulting in derivatives with promising efficacy in mitigating oxidative stress in neuronal cells. The findings suggest that tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate could serve as a scaffold for designing next-generation therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, recent advancements have also been made in optimizing the production of tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthetic route using continuous flow chemistry, which significantly improved yield and reduced waste compared to traditional batch methods. This innovation is expected to facilitate broader access to the compound for both academic and industrial research.

In summary, tert-butyl 4-nitro-2,3-dihydro-1H-indole-1-carboxylate (CAS: 1362855-40-0) represents a versatile and valuable building block in drug discovery. Its applications span from oncology to neurology, supported by robust synthetic methodologies and growing evidence of its therapeutic potential. Future research is likely to focus on further derivatization and mechanistic studies to unlock its full pharmacological capabilities.